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Compound of Interest

Compound Name: Iodoethane-2,2,2-d3

Cat. No.: B032736 Get Quote

In-Depth Technical Guide: Iodoethane-2,2,2-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, isotopic

purity, and analytical methodologies for Iodoethane-2,2,2-d3. This deuterated analog of

iodoethane is a valuable building block in organic synthesis, particularly for introducing an

ethyl-d3 group in metabolic studies and as an internal standard in mass spectrometry-based

quantification.

Chemical Structure and Properties
Iodoethane-2,2,2-d3, also known as ethyl-2,2,2-d3 iodide, has the chemical formula CD₃CH₂I.

The deuterium atoms are located on the terminal methyl group. The labeled compound is

registered under CAS number 7439-87-4, while its non-deuterated counterpart is CAS number

75-03-6.[1]

Below is a diagram illustrating the chemical structure of Iodoethane-2,2,2-d3.

Caption: Ball-and-stick model of Iodoethane-2,2,2-d3.

Physicochemical and Isotopic Data
The key properties and specifications for Iodoethane-2,2,2-d3 are summarized in the table

below for easy reference.
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Property Value

Chemical Formula CD₃CH₂I

Molecular Weight 158.98 g/mol [1][2][3]

CAS Number (Labeled) 7439-87-4[1][2][4]

Isotopic Purity ≥98 atom % D[2][4]

Chemical Purity ≥99% (CP)[2][4]

Appearance Colorless liquid

Boiling Point 69-73 °C (lit.)

Melting Point -108 °C (lit.)

Density 1.987 g/mL at 25 °C

Refractive Index n20/D 1.509 (lit.)

Storage Conditions 2-8°C, protect from light

Stabilizer Typically contains copper wire[2][4]

Experimental Protocols
This section details the methodologies for the synthesis of Iodoethane-2,2,2-d3 and the

analytical procedures for determining its isotopic purity.

Synthesis of Iodoethane-2,2,2-d3
The synthesis of Iodoethane-2,2,2-d3 is analogous to the preparation of iodoethane,

substituting the starting ethanol with its deuterated counterpart. The reaction involves the in situ

generation of phosphorus triiodide from red phosphorus and iodine, which then reacts with the

deuterated ethanol.

Materials:

Ethanol-2,2,2-d3 (CD₃CH₂OH)

Red phosphorus
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Iodine (finely powdered)

5% Sodium hydroxide solution

Anhydrous calcium chloride

Distilled water

Procedure:

In a round-bottom flask fitted with a reflux condenser, place 5 g of red phosphorus and 40 g

of Ethanol-2,2,2-d3.

While cooling the flask in an ice-water bath, slowly add 50 g of finely powdered iodine in

small portions.[5] Allow about two minutes between additions to control the exothermic

reaction.

Once all the iodine has been added, allow the mixture to stand at room temperature for 10

minutes.

Heat the mixture on a boiling water bath under reflux for one hour.[6]

After reflux, arrange the apparatus for distillation. Distill the crude Iodoethane-2,2,2-d3,

collecting the distillate in a receiver cooled in an ice bath.

Transfer the distillate to a separatory funnel. Wash it first with an equal volume of water to

remove any remaining ethanol.

Next, wash with a 5% sodium hydroxide solution to remove unreacted iodine, followed by

another wash with water.[5][6]

Separate the lower layer of Iodoethane-2,2,2-d3 and transfer it to a dry conical flask. Add a

few granules of anhydrous calcium chloride to dry the product.

Finally, redistill the dried product, collecting the fraction boiling at 70-74 °C.[6] The pure

Iodoethane-2,2,2-d3 is a colorless liquid.

Determination of Isotopic Purity
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The isotopic purity of Iodoethane-2,2,2-d3 is crucial for its applications and is typically

determined using Nuclear Magnetic Resonance (NMR) spectroscopy or Mass Spectrometry

(MS).

1. NMR Spectroscopy

¹H NMR: The isotopic purity can be estimated by comparing the integral of the residual

proton signal of the methyl group (CHD₂CH₂I and CH₂DCH₂I) to the integral of the methylene

group (CD₃CH₂I), which is used as an internal reference. A high isotopic purity will show a

very small signal for the methyl protons.

²H (Deuterium) NMR: This is a more direct method. A deuterium NMR spectrum will show a

signal corresponding to the CD₃ group. The absence of other significant deuterium signals

confirms the specific labeling. Quantitative ²H NMR can be used to determine the atom % D

enrichment by comparing the integral of the analyte's deuterium signal to that of a known

internal standard.

2. Mass Spectrometry

Mass spectrometry provides a precise determination of the isotopic distribution.

Sample Preparation: The sample is dissolved in a suitable volatile solvent.

Analysis: The sample is introduced into the mass spectrometer (e.g., via GC-MS or direct

infusion ESI-MS). The instrument is set to scan the mass range around the molecular ion of

Iodoethane-2,2,2-d3 (m/z 159).

Data Interpretation: The mass spectrum will show a cluster of peaks corresponding to the

different isotopologues. The relative intensities of the peaks for the unlabeled (m/z 156),

partially labeled, and fully labeled (m/z 159) molecules are used to calculate the isotopic

enrichment. For an accurate calculation, the natural isotopic abundance of carbon and iodine

must be taken into account.

Workflow Diagram
The following diagram illustrates the general workflow from synthesis to analysis of

Iodoethane-2,2,2-d3.
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Caption: General workflow for the synthesis and analysis of Iodoethane-2,2,2-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodoethane-2-2-2-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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